Cas no 78551-49-2 ( )

  structure
  structure
Product Name: 
CAS No:78551-49-2
MF:C6H12N2O3
MW:160.171081542969
CID:984258
PubChem ID:437655
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(2-aminopropanoylamino)acetate
    • AC1L945I
    • AG-H-15113
    • AGN-PC-00OAMH
    • CTK2H9513
    • D-alanylglycine methyl ester hydrochloride
    • H-ala-Gly-OMe*HCl
    • 78551-49-2
    • SCHEMBL5641925
    • AKOS009131936
    • 438002-26-7
    • DTXSID70331353
    • FT-0772416
    • HY-W034294
    • CS-0084223
    • Glycine, alanyl-, methyl ester (9CI)
    • Methyl alanylglycinate
    • DS-000468
    • METHYL 2-(2-AMINOPROPANAMIDO)ACETATE
    • DB-014838
    •  
    • Inchi: 1S/C6H12N2O3/c1-4(7)6(10)8-3-5(9)11-2/h4H,3,7H2,1-2H3,(H,8,10)
    • InChI Key: SEGPJFKYVJYBFH-UHFFFAOYSA-N
    • SMILES: O=C(C(C)N)NCC(=O)OC

Computed Properties

  • Exact Mass: 160.08486
  • Monoisotopic Mass: 196.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 158
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.4A^2
  • XLogP3: -1

Experimental Properties

  • Density: 1.135
  • Boiling Point: 296.3°Cat760mmHg
  • Flash Point: 133°C
  • PSA: 81.42
  • LogP: 0.51600
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.